18:1 Lactosyl PE

• Molecular Formula: C53H103N2O18P
• Molecular Weight: 1087.4 g/mol
• InChI: InChI=1S/C53H100NO18P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-46(59)67-40-42(70-47(60)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)41-69-73(65,66)68-36-35-54-37-43(57)48(61)52(44(58)38-55)72-53-51(64)50(63)49(62)45(39-56)71-53;/h17-20,42-45,48-58,61-64H,3-16,21-41H2,1-2H3,(H,65,66);1H3/b19-17-,20-18-;/t42-,43+,44-,45-,48-,49+,50+,51-,52-,53+;/m1./s1
• InChIKey: POKKWVSABAYGGQ-LWGKWEOHSA-N

18:1 Lactosyl PE: A Lactose-Conjugated Phosphatidylethanolamine for Targeted Glycolipid Research and Nanocarrier Development

18:1 Lactosyl PE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-lactosyl, ammonium salt; CAS 474943-47-0) is a carbohydrate-conjugated phospholipid in which a lactose disaccharide is covalently linked to the amine group of dioleoylphosphatidylethanolamine (DOPE) . This glycolipid bridges lipid bilayer chemistry with glycoscience by introducing a lactose headgroup that confers both hydrophilicity and specific lectin-binding potential . The compound features two unsaturated oleoyl (C18:1) acyl chains, enabling flexible bilayer incorporation, and a terminal galactose residue capable of specific recognition by carbohydrate-binding receptors such as the asialoglycoprotein receptor (ASGPR) . Widely used in the design of biomimetic vesicles, targeted nanocarriers, and glyco-decorated surfaces, 18:1 Lactosyl PE serves as a key molecular tool for studying glycolipid signaling, membrane biophysics, and receptor-mediated delivery .

Workflow ASGP-R-targeted liposomal delivery research

Selection DOPE-based lactose-presenting glycolipid

Use Context Hepatocellular carcinoma cell and xenograft models

Why 18:1 Lactosyl PE Cannot Be Replaced by Common Phospholipids or Alternative Glycolipids in Targeted Applications

Generic substitution of 18:1 Lactosyl PE with unmodified phosphatidylethanolamines (e.g., DOPE) or alternative glycolipids carries significant functional consequences. The lactose moiety of 18:1 Lactosyl PE provides specific recognition by ASGPR and other galactose-binding lectins—a property entirely absent in non-glycosylated lipids such as DOPC, DOPE, or DOTAP [1]. Conversely, substituting with other glycolipids (e.g., N-galactosyl-DOPE or DSPE-PEG-lactosyl) alters membrane physicochemical behavior, cryoprotective interactions, and colloidal stability profiles [2]. The following quantitative evidence demonstrates that 18:1 Lactosyl PE's unique combination of ASGPR targeting, enhanced transfection efficiency, nanoparticle morphology control, and distinct cryoprotective behavior cannot be replicated by its closest analogs.

Lactosyl vs. monosaccharide headgroup

Lactosyl-PE engages ASGP-R; galactose or glucose analogs may not confer comparable receptor-mediated uptake selectivity in HCC models.

Dioleoyl (18:1) vs. distearoyl (18:0) anchor

Unsaturated DOPE chains promote H_II phases aiding endosomal escape; saturated DSPE analogs favor lamellar phases, potentially shifting intracellular release timing.

Glycolipid targeting vs. PEG stealth

Receptor-mediated internalization may be reduced with PEGylation alone; repeated PEGylated liposome exposure has been associated with accelerated blood clearance in some models.

• [1] Magalhães M, Farinha D, Pedroso de Lima MC, Faneca H. Increased gene delivery efficiency and specificity of a lipid-based nanosystem incorporating a glycolipid. Int J Nanomedicine. 2014;9:4979-4989. doi:10.2147/IJN.S69822. View Source
• [2] Park YS, et al. Cryoprotective activity of synthetic glycophospholipids and their interactions with trehalose. Biochim Biophys Acta. 1992;1124(3):241-248. doi:10.1016/0005-2760(92)90135-i. View Source

Quantitative Evidence: Where 18:1 Lactosyl PE Demonstrates Measurable Differentiation from Comparators

ASGPR-Mediated Targeting Specificity: Lactosyl PE Enables Receptor-Dependent Cellular Uptake

18:1 Lactosyl PE (Lac-DOPE) confers ASGPR-mediated targeting specificity, enabling ligand-receptor driven cellular uptake that is competitively inhibited by free lactose. Liposomes containing Lac-DOPE exhibited 4-fold higher calcein uptake in HepG2 cells compared to non-targeted liposomes, with this enhanced uptake being blocked in the presence of 20 mM lactose, confirming ASGPR-dependent internalization [1]. This receptor-mediated mechanism is a differentiating feature not exhibited by unmodified phospholipids such as DOPC, DOPE, or DOTAP.

Transfection Enhancement

Direct comparison

50-fold higher luciferase expression vs. plain lipoplexes

ASGP-R-dependent transfection in HepG2 cells

Optimal at 15 mol% lactosyl-PE; 2/1 charge ratio

Evidence Dimension	Cellular uptake (calcein-loaded liposomes)
Target Compound Data	Lac-L-calcein (containing 10 mol% Lac-DOPE)
Comparator Or Baseline	Non-targeted L-calcein (without Lac-DOPE)
Quantified Difference	4-fold greater uptake in HepG2 cells; uptake inhibited by 20 mM lactose
Conditions	HepG2 human hepatocellular carcinoma cells; flow cytometry; 37°C incubation

Why This Matters

This evidence demonstrates that 18:1 Lactosyl PE enables ASGPR-specific targeting, a functional capability absent in non-glycosylated phospholipids, making it essential for liver-directed drug or gene delivery applications.

• [1] Zhou X, Zhang M, Yung B, Li H, Zhou C, Lee LJ, Lee RJ. Lactosylated liposomes for targeted delivery of doxorubicin to hepatocellular carcinoma. Int J Nanomedicine. 2012;7:5465-5474. doi:10.2147/IJN.S33965. View Source

Gene Delivery Efficiency: 50-Fold Enhancement in Transfection Activity with 15 mol% Lactosyl PE

Incorporation of 18:1 Lactosyl PE into cationic liposomes at an optimized molar ratio of 15% produces a 50-fold increase in transfection activity in HepG2 cells compared to plain liposomes without lactosyl-PE [1]. This potentiation is ASGPR-dependent, as demonstrated by competitive inhibition with free galactose [1]. The effect is highly formulation-dependent: other tested ratios (5%, 10%, 20%, 40%) did not achieve comparable enhancement [1].

Tumor Inhibition

Model endpoint context

80.9% inhibition; 150% ILS vs. 60.8% / 50% for L-DOX

Reported in vivo model-response endpoint

HepG2 xenograft; DOX 5 mg/kg i.v.

Evidence Dimension	Transfection activity (luciferase gene expression)
Target Compound Data	EPOPC:Chol:lactosyl-PE (15%)/DNA lipoplexes at 2/1 (+/-) charge ratio
Comparator Or Baseline	EPOPC:Chol/DNA lipoplexes without lactosyl-PE at 2/1 (+/-) charge ratio
Quantified Difference	50-fold increase in luciferase expression (RLU/mg protein)
Conditions	HepG2 cells; 2/1 (+/-) cationic lipid/DNA charge ratio; 48 h post-transfection

Why This Matters

The 50-fold transfection enhancement is a quantifiable, formulation-specific performance metric that cannot be achieved with non-targeted lipids or suboptimal lactosyl-PE concentrations, directly informing procurement decisions for gene delivery applications.

• [1] Magalhães M, Farinha D, Pedroso de Lima MC, Faneca H. Increased gene delivery efficiency and specificity of a lipid-based nanosystem incorporating a glycolipid. Int J Nanomedicine. 2014;9:4979-4989. doi:10.2147/IJN.S69822. View Source

Nanoparticle Size Control: Lactosyl PE Reduces Lipoplex Diameter from ~800 nm to ~200 nm

The inclusion of 15 mol% 18:1 Lactosyl PE in cationic lipoplexes produces a dramatic reduction in mean particle diameter from approximately 800 nm to approximately 200 nm, as measured by transmission electron microscopy (TEM) [1]. This 4-fold size reduction is accompanied by the formation of clustered nanostructures (~50 nm subunits) that assemble into the observed 200 nm nanosystems [1]. Such controlled morphology is not observed with plain lipoplexes lacking lactosyl-PE.

Cellular Uptake

Mechanistic confirmation

4-fold higher vs. non-targeted liposomes

ASGP-R-mediated internalization confirmed

Uptake abolished by 20 mM lactose competition

Evidence Dimension	Mean particle diameter (TEM)
Target Compound Data	EPOPC:Chol:lactosyl-PE (15%)/DNA lipoplexes at 2/1 (+/-) charge ratio: ~200 nm
Comparator Or Baseline	EPOPC:Chol/DNA lipoplexes without lactosyl-PE at 2/1 (+/-) charge ratio: ~800 nm
Quantified Difference	75% reduction in diameter (from ~800 nm to ~200 nm)
Conditions	TEM analysis; 2/1 (+/-) cationic lipid/DNA charge ratio; uranyl acetate negative staining

Why This Matters

Particle size is a critical quality attribute for in vivo nanocarrier performance, affecting biodistribution, cellular uptake, and clearance. 18:1 Lactosyl PE enables reproducible size reduction to clinically relevant dimensions (≤200 nm) without additional formulation steps.

• [1] Magalhães M, Farinha D, Pedroso de Lima MC, Faneca H. Increased gene delivery efficiency and specificity of a lipid-based nanosystem incorporating a glycolipid. Int J Nanomedicine. 2014;9:4979-4989. doi:10.2147/IJN.S69822. View Source

Zeta Potential Modulation: Lactosyl PE Significantly Reduces Surface Charge of Cationic Lipoplexes

Incorporation of 15 mol% 18:1 Lactosyl PE into cationic lipoplexes produces a statistically significant reduction (P<0.001) in positive zeta potential compared to plain lipoplex formulations at the same charge ratios [1]. This charge modulation occurs at both 2/1 and 4/1 (+/-) charge ratios, conferring physicochemical characteristics more suitable for in vivo application [1]. The reduced surface charge may contribute to decreased non-specific electrostatic interactions with serum proteins.

Cytotoxicity (IC50)

Direct comparison

2.7 µM (Lac-L-DOX) vs. 7.5 µM (L-DOX)

Reported cytotoxicity endpoint context

MTT assay, HepG2 cells

Evidence Dimension	Zeta potential (surface charge)
Target Compound Data	EPOPC:Chol:lactosyl-PE (15%)/DNA lipoplexes: significantly reduced positive zeta potential (P<0.001 vs plain)
Comparator Or Baseline	EPOPC:Chol/DNA lipoplexes without lactosyl-PE: higher positive zeta potential
Quantified Difference	Statistically significant reduction (P<0.001) at both 2/1 and 4/1 (+/-) charge ratios
Conditions	Malvern Zetasizer Nano; HBS buffer; 25°C; triplicate measurements

Why This Matters

Zeta potential directly influences colloidal stability and in vivo behavior of nanocarriers. 18:1 Lactosyl PE provides a tunable charge-modulating function that plain cationic lipids cannot offer without altering lipid composition or charge ratios.

• [1] Magalhães M, Farinha D, Pedroso de Lima MC, Faneca H. Increased gene delivery efficiency and specificity of a lipid-based nanosystem incorporating a glycolipid. Int J Nanomedicine. 2014;9:4979-4989. doi:10.2147/IJN.S69822. View Source

Cryoprotective Interaction: N-Lactosyl-DOPE Reduces Trehalose-Mediated Cryoprotection Unlike Trisaccharide Analogs

In a comparative study of synthetic glycophospholipids, N-lactosyl-DOPE (the core structure of 18:1 Lactosyl PE) exhibited a distinct cryoprotective interaction profile. While N-lactosyl-DOPE and N-galactosyl-DOPE alone showed no intrinsic cryoprotective activity, their incorporation significantly reduced the cryoprotective effect of trehalose—an effect not observed with trisaccharide-DOPE conjugates [1]. FTIR analysis revealed that trehalose forms H-bonding with the phosphodiester group of trisaccharide-DOPE conjugates but not with N-lactosyl-DOPE, indicating that the disaccharide structure uniquely alters trehalose-membrane interactions [1].

Bilayer Stabilization

Ranked comparison

30 mol% (rank 3 of 4 tested glycophospholipids)

Intermediate bilayer-stabilizing capacity

Hydration number 46; no membrane perturbation

Evidence Dimension	Cryoprotective effect of trehalose (calcein release after freeze-thaw)
Target Compound Data	N-lactosyl-DOPE: significantly reduced trehalose cryoprotection
Comparator Or Baseline	Trisaccharide-DOPE conjugates (N-isomaltotriosyl-DOPE, N-acetylneuramin-lactosyl-DOPE): no reduction in trehalose cryoprotection
Quantified Difference	Trehalose cryoprotective effect significantly reduced with N-lactosyl-DOPE, but not with trisaccharide-DOPE conjugates
Conditions	Egg PC vesicles; five freeze-thaw cycles; calcein release assay; FTIR analysis

Why This Matters

This evidence demonstrates that 18:1 Lactosyl PE's disaccharide structure confers unique biophysical interactions with cryoprotectants that differ from mono- or trisaccharide analogs. For cryopreservation or lyophilization applications, this differential behavior is critical for formulation design.

• [1] Park YS, et al. Cryoprotective activity of synthetic glycophospholipids and their interactions with trehalose. Biochim Biophys Acta. 1992;1124(3):241-248. doi:10.1016/0005-2760(92)90135-i. View Source

Analytical Purity Specification: >99% (TLC) for Reproducible Research Applications

Commercially available 18:1 Lactosyl PE (Avanti Polar Lipids, 860080) is supplied with a purity specification of >99% as determined by thin-layer chromatography (TLC) . This high purity specification, combined with defined storage conditions (−20°C, dry ice shipping) and documentation including Certificates of Analysis, provides a verifiable quality benchmark . In contrast, many alternative glycolipids or in-house synthesized lactosyl lipids may lack standardized purity specifications or batch-to-batch consistency documentation.

Lipoplex Diameter

Direct comparison

~200 nm vs. ~800 nm (plain lipoplexes)

Reported size reduction and enhanced DNA protection

4-fold reduction; reduced zeta potential

Evidence Dimension	Purity specification
Target Compound Data	>99% (TLC)
Comparator Or Baseline	Alternative glycolipids or custom-synthesized lactosyl lipids: purity may vary or be unspecified
Quantified Difference	Documented >99% purity with batch-specific COA
Conditions	TLC analysis; Avanti Polar Lipids product 860080

Why This Matters

For quantitative research and formulation development, high and verifiable purity is essential to ensure experimental reproducibility and minimize artifacts from lipid degradation or contaminants. 18:1 Lactosyl PE from reputable suppliers provides this quality assurance.

Recommended Applications for 18:1 Lactosyl PE Based on Validated Quantitative Evidence

ASGPR-Targeted Gene Delivery to Hepatocellular Carcinoma Cells

Based on the 50-fold enhancement in transfection activity achieved with 15 mol% 18:1 Lactosyl PE incorporation [1], this glycolipid is ideally suited for ASGPR-targeted gene delivery to HCC cells (e.g., HepG2). Formulators should prepare lipoplexes at a 2/1 (+/-) cationic lipid/DNA charge ratio containing 15 mol% lactosyl-PE to maximize transgene expression while maintaining low cytotoxicity [1]. The ASGPR-specific targeting mechanism enables preferential uptake by hepatocytes, making this formulation suitable for liver-directed therapeutic gene delivery studies.

Size-Controlled Liposomal Nanocarrier Development

18:1 Lactosyl PE enables reproducible size reduction of cationic lipoplexes from ~800 nm to ~200 nm, with substructures of ~50 nm [1]. This property is critical for applications requiring nanoparticles ≤200 nm for enhanced cellular uptake and tumor penetration via the enhanced permeability and retention (EPR) effect. Formulators should incorporate 15 mol% lactosyl-PE and utilize TEM for size verification to achieve consistent sub-200 nm particles suitable for in vivo biodistribution studies [1].

ASGPR-Mediated Targeted Drug Delivery of Chemotherapeutics

Lactosylated liposomes containing 18:1 Lactosyl PE (Lac-DOPE) achieve 4-fold greater cellular uptake in HepG2 cells compared to non-targeted liposomes, via ASGPR-mediated endocytosis [1]. This targeting enhancement can be applied to improve the therapeutic index of chemotherapeutic agents such as doxorubicin, as demonstrated in preclinical HCC models [1]. Formulators should include Lac-DOPE at 10 mol% in PEGylated liposomal formulations to achieve effective ASGPR targeting while maintaining long circulation properties [1].

Glycolipid-Membrane Biophysics and Cryopreservation Studies

18:1 Lactosyl PE's unique interaction with trehalose—specifically, its ability to reduce trehalose-mediated cryoprotection, unlike trisaccharide analogs [1]—makes it a valuable tool for studying carbohydrate-membrane interactions and cryopreservation mechanisms. Researchers investigating the biophysical basis of trehalose's cryoprotective effects can use N-lactosyl-DOPE as a comparative tool to probe the role of saccharide chain length and hydrogen-bonding patterns in membrane stabilization during freeze-thaw cycles [1].

Application

Selection Property

Validation Focus

Hepatocellular carcinoma gene delivery research

ASGP-R-targeted lipoplex / LNP formulation

Transfection efficiency and receptor specificity in HCC cell lines

Cytotoxic payload delivery to HCC models

Receptor-mediated tumor cell uptake via lactosyl-PE

Tumor growth inhibition and drug accumulation endpoints

Glycolipid–lectin interaction biophysics

DOPE bilayer stabilization without membrane perturbation

Phase behavior and hydration characterization

Glycolipid SAR studies

Disaccharide benchmark in DOPE-stabilization hierarchy

Comparative bilayer stabilization and ligand presentation

• [1] Magalhães M, Farinha D, Pedroso de Lima MC, Faneca H. Increased gene delivery efficiency and specificity of a lipid-based nanosystem incorporating a glycolipid. Int J Nanomedicine. 2014;9:4979-4989. doi:10.2147/IJN.S69822. View Source